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Compound of Interest

2-methyl-N-pentyicyclohexan-1-
Compound Name:
amine

cat. No.: B7808575

This technical guide provides a comprehensive overview of the existing, albeit limited, scientific
literature on the chemical compound 2-methyl-N-pentylcyclohexan-1-amine. The information
presented herein is intended for researchers, scientists, and professionals in the field of drug
development. Due to the scarcity of data specific to this molecule, this guide also incorporates
information from closely related N-alkylated cyclohexylamine derivatives to infer potential
properties and synthetic routes.

Physicochemical Properties

Quantitative data for 2-methyl-N-pentylcyclohexan-1-amine is sparse and primarily available
from chemical suppliers. The following table summarizes the known physicochemical
properties.
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Property Value Source
Molecular Formula C12H2sN ChemScene
Molecular Weight 183.33 g/mol ChemScene
CAS Number 1019586-97-0 ChemScene
Topological Polar Surface Area
12.0 A2 ChemScene (Computed)

(TPSA)
logP (Octanol-Water Partition

o 3.34 ChemScene (Computed)
Coefficient)
Hydrogen Bond Donors 1 ChemScene (Computed)
Hydrogen Bond Acceptors 1 ChemScene (Computed)
Rotatable Bonds 5 ChemScene (Computed)

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-methyl-N-pentylcyclohexan-1-
amine is not available in the published literature. However, a plausible and commonly
employed method for the synthesis of N-alkylated cyclohexylamines is through the reductive
amination of the corresponding cyclohexanone.

Proposed Synthetic Method: Reductive Amination

This method involves the reaction of 2-methylcyclohexanone with pentylamine in the presence
of a reducing agent. A mild and effective protocol for such transformations utilizes pyridine-
borane as the reducing agent and molecular sieves to facilitate the formation of the
intermediate imine.

Reaction:

2-methylcyclohexanone + pentylamine --(Pyridine-borane, 4A molecular sieves)--> 2-methyl-
N-pentylcyclohexan-1-amine

Experimental Protocol (General Procedure based on similar reactions):
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» To a solution of 2-methylcyclohexanone (1.0 eq) and pentylamine (1.0-1.2 eq) in a suitable
solvent (e.g., methanol or dichloromethane) is added powdered and activated 4A molecular
sieves.

e The mixture is stirred at room temperature for a period to facilitate imine formation.
e Pyridine-borane (0.8-1.0 eq) is then added to the reaction mixture.
e The reaction is stirred for an extended period (typically 12-24 hours) at room temperature.

» Upon completion, the reaction is quenched, for example, by the addition of dilute
hydrochloric acid.

e The pH is then adjusted to be basic using a solution of sodium hydroxide.
e The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

e The combined organic extracts are washed with brine, dried over an anhydrous salt (e.qg.,
NazS0a4), and the solvent is removed under reduced pressure.

e The crude product can then be purified by a suitable method, such as distillation or column
chromatography, to yield 2-methyl-N-pentylcyclohexan-1-amine.

Note: This is a generalized protocol and would require optimization for the specific substrates.

Synthetic Workflow Diagram
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A generalized workflow for the synthesis of 2-methyl-N-pentylcyclohexan-1-amine.

Potential Biological Activities and Signaling
Pathways

There is no specific information available in the scientific literature regarding the biological
activity, mechanism of action, or signaling pathways of 2-methyl-N-pentylcyclohexan-1-
amine. However, studies on various derivatives of cyclohexylamine suggest a range of
potential pharmacological activities.

Derivatives of cyclohexylamine have been investigated for several biological applications,
including:

» Antimicrobial Activity: Some cyclohexylamine derivatives have demonstrated activity against
various bacterial and fungal strains.

e Anticonvulsant Properties: Certain N-substituted cyclohexylamine analogs have been
explored for their potential as anticonvulsant agents.

» Anti-inflammatory and Analgesic Effects: Research into related compounds has indicated
potential anti-inflammatory and pain-relieving properties.

It is crucial to emphasize that these are general activities observed in structurally related
compounds, and specific testing of 2-methyl-N-pentylcyclohexan-1-amine is required to
determine its pharmacological profile.

Due to the complete lack of data on the mechanism of action for this specific compound, no
signaling pathway diagrams can be provided.

Conclusion

The existing literature on 2-methyl-N-pentylcyclohexan-1-amine is extremely limited, with
available information confined to basic physicochemical properties. A plausible synthetic route
via reductive amination of 2-methylcyclohexanone can be proposed based on established
chemical methodologies for similar compounds. The biological activity of this specific molecule
remains uninvestigated, although the broader class of cyclohexylamine derivatives has shown
promise in various therapeutic areas. This guide highlights the significant knowledge gap and
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underscores the need for further research to elucidate the chemical and biological properties of
2-methyl-N-pentylcyclohexan-1-amine.

 To cite this document: BenchChem. [An In-depth Technical Guide on 2-methyl-N-
pentylcyclohexan-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7808575#existing-literature-on-2-methyl-n-
pentylcyclohexan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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